Cas no 68951-93-9 (Hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-diphenylsilyl]oxy-dimethylsilane)

• Product Name: Hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-diphenylsilyl]oxy-dimethylsilane
• CAS No: 68951-93-9
• MF: C₁₈H₃₀O₅Si₄
• MW: 438.769809246063
• MDL: MFCD00240054
• CID: 509887
• PubChem ID: 59945399
• Update Time: 2024-12-09

Hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-diphenylsilyl]oxy-dimethylsilane Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, di-Me,di-Ph, hydroxy-terminated
• Siloxanes and Silicones, di-Me, di-Ph, hydroxy-terminated
• SILANOL TERMINATED DIPHENYLSILOXANE - DIMETHYLSILOXANE COPOLYMER
• SILANOL TERMINATED DIPHENYLSILOXANE - DIMETHYLSILOXANE COPOLYMERS
• 2,4,4,8-Tetramethyl-6,6-diphenyl-3,5,7-trioxa-2,4,6,8-tetrasilanonane-2,8-diol
• Hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-diphenylsilyl]oxy-dimethylsilane
• SILANOL TERMINATED (14-18% DIPHENYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, 50-60 cSt
• MFCD00240054
• SCHEMBL677945
• ANESSQOBUVNCKY-UHFFFAOYSA-N
• 68951-93-9
• (12-15% Diphenylsiloxane)-dimethylsiloxane copolymer, silanol terminated, viscosity 1500 - 2500 cSt.

• MDL： MFCD00240054
• Inchi： 1S/C18H30O5Si4/c1-24(2,19)21-26(5,6)23-27(22-25(3,4)20,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16,19-20H,1-6H3
• InChI Key： ANESSQOBUVNCKY-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(O[Si](C)(C)O)O[Si](C)(C)O[Si](C)(C)O

Computed Properties

• Exact Mass: 438.11703019g/mol
• Monoisotopic Mass: 438.11703019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2

Experimental Properties

• Density: 1.05 g/mL at 25 °C(lit.)
• Melting Point: <-10°C
• Boiling Point: >300 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.479(lit.)

Hydroxy-[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-diphenylsilyl]oxy-dimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)